![molecular formula C6H12ClN3 B582498 1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine hydrochloride CAS No. 1359655-82-5](/img/structure/B582498.png)
1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine hydrochloride
Overview
Description
1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine hydrochloride is a chemical compound with the molecular formula C6H12ClN3 . It is a derivative of imidazopyrazine .
Molecular Structure Analysis
The molecular structure of 1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine hydrochloride consists of 6 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, and 3 nitrogen atoms . The average mass is 161.633 Da and the monoisotopic mass is 161.071976 Da .Scientific Research Applications
Antitumor Agents
- 1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine hydrochloride exhibits potential as an antitumor agent. Specifically, it has been investigated as a KRAS G12C inhibitor . KRAS mutations are common in various cancers, and targeting this specific variant holds promise for cancer therapy.
Central Nervous System (CNS) Research
- Although the compound shows reduced CNS depressant activity compared to reference compounds , it remains relevant for research related to the central nervous system. Researchers explore its effects on neurotransmitter systems, neuronal function, and potential therapeutic applications.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine hydrochloride is the KRAS G12C . KRAS G12C is a protein that plays a crucial role in cell signaling and is often mutated in various types of cancers .
Mode of Action
The compound acts as an inhibitor of KRAS G12C . By binding to this protein, it prevents the protein from sending signals that promote cell growth and division. This inhibition can lead to the suppression of tumor growth .
Biochemical Pathways
The compound affects the KRAS signaling pathway . By inhibiting KRAS G12C, it disrupts the signaling pathway, which can lead to the suppression of cell growth and division, thereby potentially inhibiting tumor growth .
Result of Action
The result of the compound’s action is the potential suppression of tumor growth . By inhibiting the KRAS G12C protein, the compound can disrupt cell signaling pathways that promote cell growth and division .
properties
IUPAC Name |
1,5,6,7,8,8a-hexahydroimidazo[1,2-a]pyrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.ClH/c1-3-9-4-2-8-6(9)5-7-1;/h2,4,6-8H,1,3,5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVZYPNZOLWQEEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=CNC2CN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00744497 |
Source
|
| Record name | 1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00744497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine hydrochloride | |
CAS RN |
1359655-82-5 |
Source
|
| Record name | 1,5,6,7,8,8a-Hexahydroimidazo[1,2-a]pyrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00744497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(Azidomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane](/img/structure/B582415.png)
![1-(4,6-Dibromothieno[3,4-b]thiophen-2-yl)octan-1-one](/img/structure/B582424.png)
![2-Chloro-5,11-dimethyl-5H-benzo[e]pyrimido[5,4-b][1,4]diazepin-6(11H)-one](/img/structure/B582425.png)
![(2R,4R)-1-[(2S)-2-[(tert-Butyloxycarbonyl)amino]-5-[[imino(nitroamino)methyl]amino]-1-oxopentyl]-4-methyl-2-piperidinecarboxylic Acid Benzyl Ester](/img/structure/B582428.png)
![4-Chloroimidazo[2,1-f][1,2,4]triazine](/img/structure/B582432.png)
![6-Iodo-1H-pyrrolo[3,2-b]pyridin-2(3H)-one](/img/structure/B582438.png)